Cas no 150710-72-8 (Calyxamine B)

• Product Name: Calyxamine B
• CAS No: 150710-72-8
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 98043
• PubChem ID: 10703017
• Update Time: 2025-07-02

Calyxamine B Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(2,2,6,6-tetramethyl-4-piperidinylidene)-
• 1-(2,2,6,6-Tetramethyl-4-piperidinylidene)acetone
• 1-(2,2,6,6-Tetramethyl-4-piperidinylidene)-2-propanone
• [ "" ]
• calyxamine B
• 1-(2,2,6,6-TETRAMETHYLPIPERIDIN-4-YLIDENE)PROPAN-2-ONE
• W1108
• 150710-72-8
• HY-N3526
• CS-0023765
• CalyxamineB
• 2-Propanone, 1-(2,2,6,6-tetramethyl-4-piperidinylidene)-
• AKOS032948675
• FS-10403
• SCHEMBL10430901
• DA-51556
• Calyxamine B

• Inchi： 1S/C12H21NO/c1-9(14)6-10-7-11(2,3)13-12(4,5)8-10/h6,13H,7-8H2,1-5H3
• InChI Key： IIIRMHBNGRZGTN-UHFFFAOYSA-N
• SMILES： O=C(C)/C=C1/CC(C)(C)NC(C)(C)C/1

Computed Properties

• Exact Mass: 195.16200
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.1

Experimental Properties

• Color/Form: Powder
• PSA: 29.10000
• LogP: 2.77120

Calyxamine B Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Calyxamine B

Introduction to Calyxamine B (CAS No. 150710-72-8)

Calyxamine B, a naturally occurring terpenoid alkaloid, is a compound of significant interest in the field of pharmaceutical research and natural product chemistry. With the CAS number 150710-72-8, this molecule has garnered attention for its unique structural features and potential biological activities. The chemical structure of Calyxamine B consists of a complex framework of carbon, hydrogen, and nitrogen atoms, which contribute to its distinctive pharmacological properties.

Recent advancements in the study of Calyxamine B have highlighted its potential as a lead compound in the development of novel therapeutic agents. Researchers have been particularly intrigued by its ability to interact with various biological targets, including ion channels and receptors. These interactions are believed to underpin its effects on neurological and cardiovascular systems, making it a promising candidate for further investigation.

The synthesis and isolation of Calyxamine B have been challenging due to its complex stereochemistry and limited natural abundance. However, modern techniques in organic chemistry have enabled more efficient and scalable production methods. These advancements have not only facilitated the availability of the compound for research purposes but also opened new avenues for structural analog design and drug discovery.

One of the most compelling areas of research involving Calyxamine B is its potential role in treating neurological disorders. Studies have suggested that the compound may modulate the activity of voltage-gated potassium channels, which are crucial for neuronal excitability. By influencing these channels, Calyxamine B could potentially alleviate symptoms associated with conditions such as epilepsy and chronic pain. Additionally, preliminary data indicate that it may interact with other neurotransmitter systems, offering a multifaceted approach to therapeutic intervention.

In the realm of cardiovascular research, Calyxamine B has shown promise in modulating heart rhythm and reducing oxidative stress. Its ability to interact with cardiac ion channels suggests that it could be developed into a novel treatment for arrhythmias or other cardiac dysfunctions. Furthermore, its antioxidant properties may contribute to protecting against ischemic damage, a common issue in heart disease.

The pharmacokinetic profile of Calyxamine B is another critical aspect that has been extensively studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic potential. Recent research has provided valuable insights into these processes, which are now being leveraged to design more effective derivatives with improved bioavailability and reduced side effects.

The natural source of Calyxamine B primarily includes plants belonging to the family Menispermaceae. These plants have been used in traditional medicine for centuries due to their perceived health benefits. Modern phytochemical investigations have helped identify Calyxamine B as one of the key bioactive compounds responsible for these effects. Efforts are ongoing to optimize cultivation and extraction methods to ensure a sustainable supply of this valuable natural product.

Computational modeling and molecular dynamics simulations have played a crucial role in elucidating the mechanism of action of Calyxamine B. By predicting how the compound interacts with biological targets at an atomic level, researchers can design more targeted experiments and refine therapeutic strategies. These computational approaches are particularly valuable when dealing with complex molecules like Calyxamine B, where traditional experimental methods alone may not suffice.

The regulatory landscape for new drug development involving Calyxamine B is another important consideration. As interest in this compound grows, regulatory agencies are likely to implement stricter guidelines for clinical trials and market approval. Ensuring compliance with these regulations will be essential for bringing any potential therapeutic applications based on Calyxamine B to fruition.

Future directions in Calyxamine B research include exploring its potential in combination therapies alongside existing treatments. The synergistic effects of combining multiple compounds can often lead to more effective outcomes than single-agent therapy alone. Additionally, investigating its role in emerging areas such as precision medicine could unlock new possibilities for personalized treatment strategies.

In conclusion, Calyxamine B (CAS No. 150710-72-8) represents a fascinating subject of study with significant implications for pharmaceutical science. Its unique chemical structure, coupled with promising biological activities, positions it as a valuable candidate for further research and development. As scientific understanding continues to evolve, it is likely that new applications and insights into this remarkable compound will emerge, contributing to advancements in human health.